N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H16N4O2S2/c1-12-7-9-14(10-8-12)19-15(23)11-25-18-22-21-17(26-18)20-16(24)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,19,23)(H,20,21,24)
• InChI Key: VKQWBILWLVGDOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H16N4O2S2
• Molecular Weight: 384.5 g/mol
• CAS No.: 392291-40-6

Description

N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H16N4O2S2 and its molecular weight is 384.47. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds structurally related to N-(5-((2-oxo-2-(p-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide have been extensively studied for their medicinal properties. For instance, ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetates were synthesized and screened for their inhibitory activity against protein tyrosine phosphatase 1B (PTP-1B), showing significant in vitro inhibitory effects and potential for diabetes management due to their hypoglycemic activity (Navarrete-Vázquez et al., 2012). Similarly, benzothiazole derivatives have been designed as angiotensin II receptor antagonists, providing insights into the development of new therapeutic agents for hypertension (Kohara et al., 1996).

Corrosion Inhibition

Benzothiazole derivatives, akin to the compound of interest, have demonstrated efficacy as corrosion inhibitors for carbon steel in acidic environments. Studies have shown that these compounds can offer stability and high inhibition efficiencies, potentially through both physical and chemical adsorption mechanisms (Hu et al., 2016).

Material Science and Organic Synthesis

In the realm of materials science and organic synthesis, compounds related to this compound have been explored for various applications. For example, TEMPO-catalyzed electrochemical C–H thiolation has been utilized for the synthesis of benzothiazoles and thiazolopyridines from thioamides, showcasing a metal- and reagent-free method for creating compounds with wide relevance in pharmaceuticals and organic materials (Qian et al., 2017).

Anticancer Research

In anticancer research, novel thiourea-/urea-benzimidazole derivatives containing structural elements similar to the target compound have been synthesized and tested against breast cancer cell lines, revealing potential as anticancer agents through mechanisms such as apoptosis induction (Siddig et al., 2021).